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Initial investigations into the term "Oagpc" in the context of neuroscience reveal that it is not a

standard or widely recognized acronym. However, evidence strongly suggests that "Oagpc" is

likely a typographical error or an outdated synonym for OATP-C, a former designation for the

Organic Anion Transporting Polypeptide 1B1 (OATP1B1). This transporter, encoded by the

SLCO1B1 gene, is a crucial protein in drug metabolism and transport, including its role in the

transport of substances across the blood-brain barrier, a key area of interest in neuroscience

and drug development for neurological disorders.

One search result explicitly lists "OAGPC" as an abbreviation for the chemical compound "1-O-

octadecyl-2-azelaorylglycerophosphocholine." While phospholipids are integral to

neuroscience, this specific molecule does not appear to be the subject of extensive

foundational research within the field. In contrast, OATP1B1 (formerly OATP-C) is a well-

studied transporter with significant implications for the entry of drugs and endogenous

compounds into the central nervous system.

Given the context of the user's request for a technical guide for researchers and drug

development professionals, focusing on OATP1B1 aligns with the need for in-depth information

on a topic of significant relevance to neuroscience. Therefore, this guide will proceed under the

well-founded assumption that the intended topic of interest is OATP1B1.
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OATP1B1 is a membrane influx transporter predominantly expressed in the sinusoidal

membrane of hepatocytes, where it mediates the uptake of a wide range of endogenous

compounds (like bile acids, steroid conjugates, and thyroid hormones) and xenobiotics from the

blood. While its primary role is in hepatic clearance, its expression and function in the blood-

brain barrier (BBB) are of considerable interest to neuroscience. The BBB is a highly selective

barrier that protects the brain, and transporters like OATP1B1 play a critical role in determining

which substances can cross it.

The function of OATP1B1 can be influenced by genetic polymorphisms, which can lead to

significant inter-individual variability in drug response and susceptibility to adverse effects. This

is particularly relevant for drugs targeting the central nervous system.

The following sections will delve into the quantitative data, experimental protocols, and

signaling pathways related to OATP1B1, providing a comprehensive technical overview for

researchers and drug development professionals. We will begin by structuring the available

quantitative data into tables for clear comparison, followed by detailed experimental

methodologies and a visualization of its transport mechanism.

For the remainder of this guide, "OATP1B1" will be used, with the understanding that it

corresponds to the likely intended topic of "Oagpc" or "OATP-C". Further research will now be

conducted to gather the specific quantitative data, experimental protocols, and signaling

pathway information required to construct the in-depth technical guide as requested. The

subsequent sections will be populated with this detailed information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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